Meliastatin 5

• Molecular Formula: C30H48O3
• Molecular Weight: 456.7 g/mol
• IUPAC Name: (5R,9R,10R,13S,14S,16S,17S)-16-hydroxy-17-[(2R,5S)-5-hydroxy-6-methylhept-6-en-2-yl]-4,4,10,13,14-pentamethyl-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C30H48O3/c1-18(2)22(31)11-9-19(3)26-23(32)17-30(8)21-10-12-24-27(4,5)25(33)14-15-28(24,6)20(21)13-16-29(26,30)7/h10,19-20,22-24,26,31-32H,1,9,11-17H2,2-8H3/t19-,20+,22+,23+,24+,26-,28-,29+,30-/m1/s1
• InChI Key: ZTTLEOUJUZYDTO-HEBSBEFESA-N
• Isomeric SMILES: C[C@H](CC[C@@H](C(=C)C)O)[C@@H]1[C@H](C[C@]2([C@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CCC(=O)C4(C)C)C)C)C)O
• Canonical SMILES: CC(CCC(C(=C)C)O)C1C(CC2(C1(CCC3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C)O

Description

Meliastatin 5 is a triterpenoid. It has a role as a metabolite.

Scientific Research Applications

1. Oncology and Cancer Treatment

• Meliastatin 5, as part of the melatonin family, has been studied for its potential in cancer treatment. It has been observed to enhance the efficacy of chemotherapy, particularly in treating non-small cell lung cancer (Lissoni et al., 2003). Additionally, it exhibits oncostatic properties and may be beneficial in managing breast and prostate cancers (Anim-Koranteng et al., 2021).

2. Cardiovascular Health

• Research has indicated that meliastatin 5 (melatonin) can positively impact blood pressure and lipid profiles, suggesting its potential use in patients with metabolic syndrome (Koziróg et al., 2011).

3. Neuroprotective Effects

• Studies have shown that meliastatin 5 can mitigate the side effects of certain chemotherapy drugs on hippocampal neurogenesis, suggesting its role in protecting the brain from oxidative stress and damage (Suwannakot et al., 2021).

4. Immunomodulatory Properties

• Meliastatin 5 is recognized for its immunomodulatory capabilities. It can influence the immune response, which may be beneficial in conditions like periodontal diseases (Gómez-Florit et al., 2013).

5. Antioxidant Actions

• As an antioxidant, meliastatin 5 plays a crucial role in balancing oxidative stress, which is beneficial in various conditions like aging, sepsis, and ischemia/reperfusion disorders (León et al., 2005).

6. Epilepsy Management

• Meliastatin 5 has shown potential in managing epileptic symptoms and related comorbidities in experimental models, providing a basis for its use in clinical applications for epilepsy treatment (Ren et al., 2021).